(2R)-2-hex-5-enyloxirane

• CAS No.: 52485-73-1
• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• IUPAC Name: (2R)-2-hex-5-enyloxirane
• InChI: InChI=1S/C8H14O/c1-2-3-4-5-6-8-7-9-8/h2,8H,1,3-7H2/t8-/m1/s1
• InChI Key: UKTHULMXFLCNAV-MRVPVSSYSA-N
• Isomeric SMILES: C=CCCCC[C@@H]1CO1
• Canonical SMILES: C=CCCCCC1CO1

Description

(2R)-2-Hex-5-enyloxirane is a chiral epoxide characterized by a hex-5-enyl substituent attached to the oxirane (epoxide) ring at the (2R)-stereocenter. Its structure combines the reactivity of the epoxide group with the unsaturated hydrocarbon chain, enabling applications in asymmetric synthesis, polymer chemistry, and pharmaceutical intermediates. The compound’s stereochemistry and electron-deficient epoxide ring make it a versatile electrophile in nucleophilic addition reactions, though its specific properties and applications remain understudied compared to other oxirane derivatives.

Comparison with Similar Compounds

Comparison with Structurally Similar Oxirane Derivatives

To contextualize (2R)-2-hex-5-enyloxirane, we analyze its structural and functional analogs:

(S)-2-((R)-Fluoro(phenyl)methyl)oxirane

• Structure : Features a fluorinated phenylmethyl group at the epoxide’s stereocenter, enhancing electrophilicity due to fluorine’s electron-withdrawing effect .
• Reactivity : Demonstrated utility in enantioselective synthesis of α-chiral amines, achieving >90% enantiomeric excess (ee) in certain cases. This contrasts with (2R)-2-hex-5-enyloxirane, where analogous studies are lacking .
• Synthetic Routes : Prepared via Sharpless epoxidation or fluorinated precursor cyclization, whereas (2R)-2-hex-5-enyloxirane synthesis likely relies on alkene epoxidation or enzymatic resolution .

Oxirane, [[[(1R,2S,5R)-5-Methyl-2-(1-methylethyl)cyclohexyl]oxy]methyl]- (CAS 249297–16–3)

• Structure : A menthol-derived oxirane with a bulky cyclohexyl substituent, limiting steric accessibility compared to the linear hex-5-enyl chain in (2R)-2-hex-5-enyloxirane .
• Applications : Primarily industrial (e.g., surfactants), unlike the hypothetical pharmaceutical relevance of (2R)-2-hex-5-enyloxirane.

Zygocaperoside (Epoxide-Containing Triterpene)

• Structure : A natural triterpene glycoside with an epoxide moiety, isolated from Zygophyllum fabago. Its biological activity (e.g., anti-inflammatory) contrasts with the synthetic focus of (2R)-2-hex-5-enyloxirane .

Comparative Data Table

Property	(2R)-2-Hex-5-enyloxirane	(S)-2-((R)-Fluoro(phenyl)methyl)oxirane	Oxirane, [[[(1R,2S,5R)-5-Methyl-2-(1-methylethyl)cyclohexyl]oxy]methyl]-
Molecular Formula	C₈H₁₂O	C₉H₉FO₂	C₁₃H₂₂O₂
Stereochemistry	(2R)-configuration	(S,R)-configuration	(1R,2S,5R)-configuration
Electrophilicity	Moderate	High (fluorine-induced)	Low (steric hindrance)
Key Applications	Synthetic intermediate	Chiral amine synthesis	Industrial surfactants
Regulatory Status	Not classified	Research chemical	SNUR-regulated